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Compound of Interest

Compound Name: ZAP-180013

Cat. No.: B1683543

Essential Safety and Handling Guide for ZAP-180013

Topic: Personal Protective Equipment for Handling ZAP-180013 Content Type: Provides
essential, immediate safety and logistical information, including operational and disposal plans.
This content provides procedural, step-by-step guidance that directly answers specific
operational questions.

This document provides critical safety protocols for the handling and disposal of ZAP-180013,
a potent ZAP-70 kinase inhibitor. Adherence to these guidelines is essential to ensure
personnel safety and mitigate environmental exposure.

Hazard Identification and Engineering Controls

ZAP-180013 is classified with the following hazards according to the Globally Harmonized
System (GHS)[1]:

o H302: Harmful if swallowed (Acute toxicity, oral - Category 4)
o H315: Causes skin irritation (Skin corrosion/irritation - Category 2)
e H319: Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)

o H335: May cause respiratory irritation (Specific target organ toxicity, single exposure -
Category 3)
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Given its potency as a kinase inhibitor and its hazard profile, all work with ZAP-180013 in its
powdered form must be conducted within a certified chemical fume hood or a powder
containment enclosure to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to prevent skin, eye, and respiratory exposure. The

following table summarizes the required equipment.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1683543?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-136179/ZAP-180013-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Level

Equipment Specification

Rationale & Best Practices

Hand Protection

Double-gloving with nitrile

gloves.

The outer glove should be
removed and disposed of
immediately after handling the
compound or in case of a
splash. Change outer gloves

every 30-60 minutes.

Eye & Face Protection

Chemical splash goggles with

side shields.

A face shield should be worn
over goggles when there is a
significant risk of splashing,

such as during bulk handling

or solvent addition.

Body Protection

Disposable, solid-front lab coat
with knit cuffs or impervious

coveralls (e.g., Tyvek).

This prevents contamination of
personal clothing. Lab coats
must be dedicated to potent
compound work and disposed
of after the task or at the end

of the day.

Respiratory Protection

An N95 or higher-rated
respirator is required when

handling the powder outside of

a certified containment system.

Use is mandatory if there is
any risk of aerosolization and
engineering controls are not
available or may be

insufficient.[1]

Foot Protection

Closed-toe shoes and

disposable shoe covers.

Shoe covers should be worn in
the designated handling area
and removed before exiting to
prevent tracking

contamination.

Operational Handling Plan: Step-by-Step Protocols

3.1. Preparation and Weighing (Solid Compound)
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» Area Preparation: Before starting, ensure the chemical fume hood or containment enclosure
is clean and decontaminated. Prepare all necessary equipment (spatulas, weigh boats,
solvent vials) and place them on a disposable, absorbent bench liner.

o Don PPE: Put on all required PPE as specified in the table above.

e Weighing: Carefully weigh the desired amount of ZAP-180013 powder. Use gentle scooping
motions to avoid generating dust.[1]

o Post-Weighing: After weighing, carefully cap the stock vial and wipe it down with a
dampened wipe (70% ethanol or isopropanol) before returning it to its designated storage
location (-20°C for short-term, -80°C for long-term).[1][2]

3.2. Solution Preparation (Reconstitution)

» Solvent Addition: ZAP-180013 is soluble in DMSO up to 100 mM. To avoid splashing, slowly
add the solvent to the vessel containing the weighed powder.[1]

» Mixing: Cap the vial and mix by vortexing or gentle agitation until the solid is fully dissolved.
A warm water bath can be used to aid dissolution if necessary.

o Labeling: Clearly label the solution vial with the compound name, concentration, solvent,
date, and your initials.

Spill and Emergency Procedures

e Minor Spill (Powder):
o Alert others in the immediate area.

o Wearing full PPE, gently cover the spill with absorbent pads to prevent further
aerosolization.

o Wet the pads with a 70% ethanol solution.

o Carefully wipe the area from the outside-in, placing all contaminated materials into a
designated hazardous waste bag.
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e Minor Spill (Liquid):

o Alert others in the immediate area.

o Cover the spill with absorbent material.

o Wipe from the outside-in and place all materials into the hazardous waste bag.
e Personnel Exposure:

o Skin: Immediately wash the affected area with copious amounts of soap and water for at
least 15 minutes. Remove contaminated clothing.[1]

o Eyes: Flush eyes with a gentle stream of water for at least 15 minutes at an eyewash
station, holding the eyelids open.[1]

o Inhalation: Move to fresh air immediately.[1]
o Ingestion: Rinse mouth with water. Do not induce vomiting.[1]

o Action: In all cases of exposure, seek immediate medical attention and provide the Safety
Data Sheet (SDS) to the medical personnel.

Disposal Plan

All materials that have come into contact with ZAP-180013 are considered hazardous waste
and must be disposed of accordingly. High-temperature incineration by a licensed hazardous
waste management company is the preferred disposal method.

Waste Segregation:

o Black Waste Containers (Bulk/Grossly Contaminated): For unused or expired ZAP-180013,
spill cleanup materials, and visibly contaminated items.

e Yellow Waste Containers (Trace Contaminated): For "RCRA empty" vials (containing less
than 3% of the original volume), contaminated PPE, weigh boats, and other disposable
labware.
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o Sharps Containers: Any needles or syringes used must be placed in a puncture-resistant
sharps container labeled as "Cytotoxic Waste."

Procedure:
e Segregate waste at the point of generation into the correct, clearly labeled containers.
» Do not overfill containers; seal them when they are three-quarters full.

o Follow institutional procedures for hazardous waste labeling and pickup by Environmental
Health & Safety (EHS).

Visual Guides and Protocols

Experimental Workflow for Handling ZAP-180013
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Caption: Workflow for the safe handling of ZAP-180013 from preparation to disposal.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1683543?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Simplified ZAP-70 Signaling Pathway
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Caption: ZAP-180013 inhibits the interaction between ZAP-70 and ITAMs in the TCR pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling ZAP-
180013]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683543#personal-protective-equipment-for-
handling-zap-180013]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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